Cas no 2138017-37-3 (1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2138017-37-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6306277
• PubChem ID: 165477830
• Update Time: 2025-06-08

1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid
• 2138017-37-3
• EN300-1083597
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C15H27NO4/c1-13(2,3)20-12(19)16-10-15(11(17)18)8-6-7-14(4,5)9-15/h6-10H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： HOMHJKAYJCVPQM-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid

Introduction to 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic Acid (CAS No. 2138017-37-3)

1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid (CAS No. 2138017-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, an amino methyl substituent, and a cyclohexane ring with two methyl groups. These structural elements contribute to its potential applications in various therapeutic areas.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and amino acids. It effectively masks the amino group, preventing unwanted side reactions during synthesis. The presence of this group in 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid allows for controlled deprotection, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclohexane ring with two methyl groups provides additional stability and conformational rigidity to the molecule. This structural feature can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. The cyclohexane ring also offers a platform for further functionalization, enabling the development of derivatives with enhanced biological activities.

Recent studies have explored the potential of 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds derived from this intermediate have shown promise in modulating these pathways, potentially leading to new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to anti-inflammatory properties, 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid has been investigated for its potential as a scaffold for developing antiviral agents. Viral infections pose significant global health challenges, and the development of new antiviral drugs is crucial. Research has shown that derivatives of this compound can inhibit viral replication by targeting specific viral enzymes or host cell factors involved in viral entry and replication.

The pharmacological profile of 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid has also been studied in the context of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Compounds derived from this intermediate have demonstrated neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation, suggesting their potential as therapeutic agents for these conditions.

The synthetic versatility of 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid makes it an attractive starting material for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. This approach has been successfully applied to discover new drugs with improved efficacy and reduced side effects.

In conclusion, 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethylcyclohexane-1-carboxylic acid (CAS No. 2138017-37-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an ideal candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.